3-(3-Chloro-2,2-dimethylpropanamido)benzofuran-2-carboxamide

• IUPAC Name: 3-[(3-chloro-2,2-dimethylpropanoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C14H15ClN2O3/c1-14(2,7-15)13(19)17-10-8-5-3-4-6-9(8)20-11(10)12(16)18/h3-6H,7H2,1-2H3,(H2,16,18)(H,17,19)
• InChI Key: KABWTNDKRNGGAN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCl)C(=O)NC1=C(OC2=CC=CC=C21)C(=O)N
• Molecular Formula: C14H15ClN2O3
• Molecular Weight: 294.73 g/mol

Description

Benzofuran Scaffold : The core structure is a benzofuran, which consists of a fused benzene ring and a five-membered oxygen-containing furan ring. Benzofurans are known for their diverse biological activities and have been explored in drug discovery.

Scientific Research Applications

Synthesis and Biological Evaluation

A study focused on synthesizing new benzofuran carboxamide derivatives, including the type similar to 3-(3-Chloro-2,2-dimethylpropanamido)benzofuran-2-carboxamide, for developing bioactive chemical entities. These compounds were evaluated for antimicrobial, anti-inflammatory, and DPPH radical scavenging activities. Their characterization involved NMR, IR, Mass, and X-ray crystallographic techniques (Lavanya, Sribalan, & Padmini, 2017).

Applications in Polymer Chemistry

Research on carboxylate-containing polyamides synthesized from various acids, including structures similar to the given compound, showed that these polymers and their calcium complexes have potential applications in biomineralization of calcium carbonate. This study used 13C cross-polarization/magic angle spinning solid-state NMR for observing polymers in calcium carbonate (Ueyama et al., 1998).

Herbicidal Activity

A group of benzamides, including N-(1,1-Dimethylpropynyl)-3,5-dichlorobenzamide, which is structurally related to the compound , has been identified as having herbicidal activity. This research suggests potential agricultural utility in controlling annual and perennial grasses in forage legumes, certain turf grasses, and cultivated crops (Viste, Cirovetti, & Horrom, 1970).

Pharmaceutical Research

In a study, benzofuran-2-carboxamides with biological and medicinal significance were synthesized using a microwave-assisted approach. The synthesized compounds showed in vivo anti-inflammatory, analgesic, and antipyretic activities, indicating potential applications in pharmaceuticals (Xie et al., 2014).

Hydrogen Bonding Studies

Investigations into hydrogen bonding between benzamide and benzoic acid, related to the structure of the compound , provide insights into molecular recognition and formation of intermolecular hydrogen-bonded dimers. This research is significant for understanding molecular interactions and could have implications in drug design and development (Chaudhari & Suryaprakash, 2012).

Mechanism of Action

Target of Action

It’s known that benzofuran compounds, which 3-(3-chloro-2,2-dimethylpropanamido)benzofuran-2-carboxamide is a derivative of, have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

Benzofuran compounds are known to interact with their targets, leading to changes that result in their various biological activities .

Biochemical Pathways

Benzofuran derivatives are known to affect a broad range of biochemical pathways, leading to their diverse pharmacological activities .

Result of Action

Benzofuran compounds are known to have strong biological activities, which suggests that they have significant molecular and cellular effects .